Cas no 60763-78-2 (3-(ethylsulfanyl)propane-1,2-diol)

• Product Name: 3-(ethylsulfanyl)propane-1,2-diol
• CAS No: 60763-78-2
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• CID: 515363
• PubChem ID: 108509
• Update Time: 2026-04-29

3-(ethylsulfanyl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(ethylthio)-
• 3-ethylsulfanylpropane-1,2-diol
• 3-ETHYLTHIO-1,2-PROPANEDIOL,97
• 3-Ethylthio-1,2-propanediol
• 3-Ethylthiopropane-1,2-diol
• GILAQKILVGHFPX-UHFFFAOYSA
• 3-(ethylsulfanyl)propane-1,2-diol

Computed Properties

• Exact Mass: 136.05600

Experimental Properties

• Density: 1.0900
• Boiling Point: 220.52°C (rough estimate)
• Refractive Index: 1.5065 (estimate)
• PSA: 65.76000
• LogP: 0.09270

Additional information on 3-(ethylsulfanyl)propane-1,2-diol

Introduction to 3-(ethylsulfanyl)propane-1,2-diol (CAS No: 60763-78-2)

3-(ethylsulfanyl)propane-1,2-diol, identified by the Chemical Abstracts Service registry number 60763-78-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique sulfanyl group attached to a propane diol backbone, has garnered attention due to its versatile chemical properties and potential applications in synthetic chemistry and drug development. The presence of both hydroxyl and sulfanyl functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where structural diversity is often key to achieving desired biological activities.

The molecular structure of 3-(ethylsulfanyl)propane-1,2-diol consists of a propane chain with hydroxyl groups at the 1 and 2 positions, and an ethylsulfanyl group at the 3 position. This arrangement imparts both polarity and reactivity, making it a useful building block for further functionalization. The hydroxyl groups can participate in hydrogen bonding, while the sulfanyl group can engage in various interactions with other molecules, including metal ions and biological targets. Such characteristics have positioned this compound as a candidate for use in the development of novel materials and bioactive molecules.

In recent years, there has been growing interest in the applications of 3-(ethylsulfanyl)propane-1,2-diol in pharmaceutical research. Its structural features suggest potential utility as an intermediate in the synthesis of drugs targeting neurological disorders, inflammation, and metabolic diseases. For instance, derivatives of this compound have been explored as precursors for nonsteroidal anti-inflammatory agents due to their ability to modulate enzyme activity through hydrogen bonding interactions. Additionally, the sulfanyl group provides a handle for further chemical modification, enabling the creation of more complex pharmacophores.

One of the most compelling aspects of 3-(ethylsulfanyl)propane-1,2-diol is its role in green chemistry initiatives. The compound’s biodegradability and low toxicity profile make it an attractive candidate for sustainable chemical processes. Researchers have been investigating its use as a solvent or reagent in environmentally friendly reactions, where traditional solvents may pose ecological concerns. By leveraging its unique properties, chemists aim to develop protocols that minimize waste and reduce environmental impact without compromising reaction efficiency.

The synthesis of 3-(ethylsulfanyl)propane-1,2-diol has also seen advancements that enhance its accessibility for industrial applications. Modern synthetic routes have focused on optimizing yield and purity while reducing reliance on hazardous reagents. Techniques such as catalytic hydrogenation and selective functionalization have been employed to streamline production processes. These improvements not only lower costs but also align with global efforts to promote safer chemical manufacturing practices.

Recent studies have highlighted the potential of 3-(ethylsulfanyl)propane-1,2-diol in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or cross-linking agent in polymer chemistry. For example, researchers have explored its incorporation into hydrogels designed for drug delivery systems or tissue engineering scaffolds. The flexibility provided by its molecular structure allows for tailored properties that can be fine-tuned to meet specific application requirements.

The future prospects for 3-(ethylsulfanyl)propane-1,2-diol are promising, with ongoing research uncovering new possibilities for its utilization. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry are driving innovation by combining experimental expertise with computational insights. This synergy ensures that compounds like 3-(ethylsulfanyl)propane-1,2-diol continue to be refined and adapted for cutting-edge applications.

In conclusion,3-(ethylsulfanyl)propane-1,2-diol (CAS No: 60763-78-2) represents a versatile and valuable compound with broad implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, green chemistry, and material science. As research progresses，this molecule is poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.